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Compound of Interest

Compound Name: Titanium zinc oxide (TiZnO3)

Cat. No.: B077566 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Titanium Zinc Oxide (TiZnO3), ensuring the safety of laboratory personnel and environmental

protection. The following procedures are designed for researchers, scientists, and drug

development professionals.

I. Immediate Safety and Handling Precautions
While Titanium Zinc Oxide is not classified as hazardous under the 2012 OSHA Hazard

Communication Standard, it is imperative to handle it with care to minimize exposure and

environmental contamination.[1]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses with side shields, a lab coat, and chemical-resistant gloves. In case of dust

formation, use a NIOSH-approved respirator.

Ventilation: Handle TiZnO3 in a well-ventilated area or under a chemical fume hood to avoid

inhalation of any dust particles.[2]

Spill Management: In the event of a spill, avoid creating dust. Moisten the spilled material

with water, then sweep or shovel it into a suitable, sealed container for disposal.[1][2]

II. Quantitative Safety Data
The following table summarizes key safety and regulatory information for Titanium Zinc Oxide.
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Parameter Value/Information Source

CAS Number 12036-69-0 [1]

OSHA Hazard Classification Not classified as hazardous [1]

Primary Routes of Exposure
Inhalation (dust), Skin contact,

Eye contact
[3]

First Aid: Eye Contact

Rinse immediately with plenty

of water for at least 15

minutes.

[1]

First Aid: Skin Contact

Wash off immediately with

plenty of water for at least 15

minutes.

[1]

First Aid: Inhalation Remove to fresh air. [1]

Environmental Hazards

May cause long-term adverse

effects in the environment. Do

not allow to contaminate

ground water systems.[1]

[1][2]

III. Step-by-Step Disposal Protocol
The disposal of TiZnO3 must comply with all local, regional, and national hazardous waste

regulations.[1] Direct disposal in the regular trash or down the drain is strictly prohibited.

Experimental Protocol for Waste Collection and Segregation:

Containerization: Place all solid TiZnO3 waste, including contaminated materials like filter

paper and disposable gloves, into a clearly labeled, sealable, and compatible hazardous

waste container.

Aqueous Waste: If TiZnO3 is in a solution, separate the solid material from the liquid via

filtration.

Collect the solid TiZnO3 residue for disposal as solid hazardous waste.
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The remaining liquid (filtrate) and any rinse water from cleaning contaminated equipment

must also be collected in a separate, labeled hazardous waste container for aqueous

waste.[4]

Labeling: Label the hazardous waste container with "Hazardous Waste," the full chemical

name "Titanium Zinc Oxide," and the approximate quantity.

Storage: Store the sealed waste container in a designated, well-ventilated, and secure

hazardous waste accumulation area, away from incompatible materials.

Arranging for Pickup: Once the container is full or has reached the storage time limit set by

your institution, arrange for its collection by a certified hazardous waste disposal company.

Complete a chemical waste pickup request form as required by your institution.[4]

IV. Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Titanium Zinc Oxide waste.

Caption: Workflow for the safe disposal of Titanium Zinc Oxide waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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